Cas no 257621-57-1 (ETHANONE, 1-[2,6-DIHYDROXY-4-(METHOXYMETHOXY)PHENYL]-)

• Product Name: ETHANONE, 1-[2,6-DIHYDROXY-4-(METHOXYMETHOXY)PHENYL]-
• CAS No: 257621-57-1
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 3434412
• PubChem ID: 10608579
• Update Time: 2025-04-21

ETHANONE, 1-[2,6-DIHYDROXY-4-(METHOXYMETHOXY)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-[2,6-DIHYDROXY-4-(METHOXYMETHOXY)PHENYL]-
• SCHEMBL7893039
• F70640
• 1-(2,6-DIHYDROXY-4-(METHOXYMETHOXY)PHENYL)ETHAN-1-ONE
• 257621-57-1
• 1-(2,6-Dihydroxy-4-(methoxymethoxy)phenyl)ethanone

• Inchi： 1S/C10H12O5/c1-6(11)10-8(12)3-7(4-9(10)13)15-5-14-2/h3-4,12-13H,5H2,1-2H3
• InChI Key： YERNVCHGEMXKEN-UHFFFAOYSA-N
• SMILES： O(COC)C1C=C(C(C(C)=O)=C(C=1)O)O

Computed Properties

• Exact Mass: 212.06847348g/mol
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones